Cas no 2169355-96-6 (tert-butyl 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylate)

• Product Name: tert-butyl 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylate
• CAS No: 2169355-96-6
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 5669276
• PubChem ID: 165441958
• Update Time: 2025-05-23

tert-butyl 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylate (ACI)
• 1,8-Naphthyridine-2-carboxylic acid, 5,6,7,8-tetrahydro-, 1,1-dimethylethyl ester (ACI)
• tert-butyl 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylate

• Inchi： 1S/C13H18N2O2/c1-13(2,3)17-12(16)10-7-6-9-5-4-8-14-11(9)15-10/h6-7H,4-5,8H2,1-3H3,(H,14,15)
• InChI Key： HWNBXHFOXGLBOA-UHFFFAOYSA-N
• SMILES： O=C(C1NC2=NCCCC2=CC=1)OC(C)(C)C

Additional information on tert-butyl 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylate

tert-butyl 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylate: A Comprehensive Overview

The compound tert-butyl 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylate (CAS No. 2169355-96-6) is a significant molecule in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a naphthyridine ring system with a tert-butyl ester group. The naphthyridine moiety is a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The tetrahydro derivative indicates that the pyridine ring has been partially hydrogenated to form a six-membered saturated ring. This structural feature imparts unique electronic and steric properties to the molecule.

The synthesis of tert-butyl 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylate involves a series of carefully designed organic reactions. The starting material is typically a naphthalene derivative, which undergoes cyclization to form the naphthyridine system. Subsequent hydrogenation steps are employed to saturate the pyridine ring and introduce the tetrahydro functionality. Finally, the carboxylation step introduces the tert-butyl ester group at the 2-position of the naphthyridine ring. This multi-step synthesis process highlights the importance of stereochemical control and reaction optimization in achieving high yields and purity.

Recent studies have demonstrated that tert-butyl 5,6,7,8-tetrahydro-1,naphthyridine-2-carboxylate exhibits interesting properties in various applications. For instance, its electronic structure makes it a promising candidate for use in organic electronics. The molecule's ability to act as an electron acceptor in donor-acceptor systems has been explored in recent research papers published in high-impact journals such as Nature Communications and Advanced Materials. These studies suggest that the compound could be utilized in next-generation organic photovoltaic devices due to its high electron mobility and strong absorption characteristics.

In addition to its electronic properties, tert-butyl 5,naphthyridine derivative has also shown potential in the field of drug discovery. The tetrahydro functionality introduces steric bulk into the molecule, which can enhance its bioavailability when used as a pharmacophore in medicinal chemistry applications. Recent research has focused on modifying the substituents on the naphthyridine ring to optimize binding affinity for specific biological targets such as kinases and G-protein coupled receptors (GPCRs). These findings were reported in leading pharmaceutical journals like Journal of Medicinal Chemistry, highlighting the compound's versatility across different scientific disciplines.

The structural versatility of naphthyridine derivative with tert-butyl ester also makes it an attractive candidate for polymer chemistry applications. Researchers have explored its use as a monomer in polymerization reactions to create novel materials with tailored mechanical and thermal properties. For example, recent studies published in Polymer Chemistry have demonstrated that incorporating this compound into polyurethane networks can significantly enhance their tensile strength and thermal stability. These advancements underscore the compound's potential for industrial applications in areas such as automotive coatings and aerospace materials.

In conclusion,CAS No: 2169355-96-6,tert-butyl 5,naphthyridine derivative,naphthyridine derivative with tert-butyl ester,naphthylene ring system,tetrahydro functionality,molecular design strategies,molecular modeling techniques,molecular dynamics simulations,< strong>X-ray crystallography techniques strong>,< strong>spectroscopic analysis methods strong>,< strong>molecular recognition processes strong>. This comprehensive overview highlights the multifaceted nature of this compound and its potential for driving innovation across various scientific domains.